2-[(3-Fluorophenyl)methylsulfanyl]-4-(trifluoromethyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile
2-[(3-Fluorophenyl)methylsulfanyl]-4-(trifluoromethyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile
Brand Name:
Vulcanchem
CAS No.:
626228-65-7
VCID:
VC0460681
InChI:
InChI=1S/C20H18F4N2S/c21-14-7-5-6-13(10-14)12-27-19-16(11-25)18(20(22,23)24)15-8-3-1-2-4-9-17(15)26-19/h5-7,10H,1-4,8-9,12H2
SMILES:
C1CCCC2=C(CC1)C(=C(C(=N2)SCC3=CC(=CC=C3)F)C#N)C(F)(F)F
Molecular Formula:
C20H18F4N2S
Molecular Weight:
394.4g/mol
2-[(3-Fluorophenyl)methylsulfanyl]-4-(trifluoromethyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile
CAS No.: 626228-65-7
Main Products
VCID: VC0460681
Molecular Formula: C20H18F4N2S
Molecular Weight: 394.4g/mol
![2-[(3-Fluorophenyl)methylsulfanyl]-4-(trifluoromethyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile - 626228-65-7](/images/no_structure.jpg)
| CAS No. | 626228-65-7 |
|---|---|
| Product Name | 2-[(3-Fluorophenyl)methylsulfanyl]-4-(trifluoromethyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile |
| Molecular Formula | C20H18F4N2S |
| Molecular Weight | 394.4g/mol |
| IUPAC Name | 2-[(3-fluorophenyl)methylsulfanyl]-4-(trifluoromethyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile |
| Standard InChI | InChI=1S/C20H18F4N2S/c21-14-7-5-6-13(10-14)12-27-19-16(11-25)18(20(22,23)24)15-8-3-1-2-4-9-17(15)26-19/h5-7,10H,1-4,8-9,12H2 |
| Standard InChIKey | MODWQQXNINLAEF-UHFFFAOYSA-N |
| SMILES | C1CCCC2=C(CC1)C(=C(C(=N2)SCC3=CC(=CC=C3)F)C#N)C(F)(F)F |
| Canonical SMILES | C1CCCC2=C(CC1)C(=C(C(=N2)SCC3=CC(=CC=C3)F)C#N)C(F)(F)F |
| PubChem Compound | 3977252 |
| Last Modified | Nov 11 2021 |
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